![molecular formula C9H9N3OS B112323 N-(2-Amino-benzothiazol-6-yl)-acetamide CAS No. 22307-44-4](/img/structure/B112323.png)
N-(2-Amino-benzothiazol-6-yl)-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-Amino-benzothiazol-6-yl)-acetamide, commonly referred to as ABTA, is a synthetic organic compound that has a wide range of applications in the scientific community. It is an important reagent used in organic synthesis and has been used in a variety of biochemical and physiological experiments. ABTA is a relatively new compound, first synthesized in the early 2000s, and has since become an invaluable tool for scientists.
Scientific Research Applications
Chemical Synthesis and Stability Improvement The synthesis and stability of N-(2-Amino-benzothiazol-6-yl)-acetamide derivatives have been explored to improve metabolic stability. For instance, analogs were evaluated to reduce metabolic deacetylation, a common issue with the parent compound, leading to the development of derivatives with improved stability and similar in vitro potency and in vivo efficacy (Stec et al., 2011).
Antitumor Activity New derivatives bearing different heterocyclic rings were synthesized, and their potential antitumor activities were evaluated. Some compounds demonstrated considerable anticancer activity against specific cancer cell lines, highlighting the therapeutic potential of this compound derivatives in oncology research (Yurttaş et al., 2015).
Antimicrobial and Antifungal Properties Studies have also focused on the antimicrobial and antifungal properties of derivatives. For example, compounds were synthesized for evaluating their antimicrobial activities against pathogenic bacteria and Candida species. This research contributes to understanding the compound's potential in treating infections (Mokhtari & Pourabdollah, 2013).
Analgesic Activity The analgesic properties of some acetamide derivatives were investigated, where derivatives were synthesized and tested for their potential to alleviate pain through various nociceptive stimuli. This research provides insights into the compound's utility in pain management (Kaplancıklı et al., 2012).
Photophysical Properties Explorations into the photophysical properties of this compound crystals revealed insights into their hydrogen bonding and molecular assemblies. These studies are crucial for the development of materials with specific optical properties (Balijapalli et al., 2017).
properties
IUPAC Name |
N-(2-amino-1,3-benzothiazol-6-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3OS/c1-5(13)11-6-2-3-7-8(4-6)14-9(10)12-7/h2-4H,1H3,(H2,10,12)(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSUAKMKDAAYJX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30282918 |
Source
|
Record name | N-(2-Amino-benzothiazol-6-yl)-acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30282918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22307-44-4 |
Source
|
Record name | 22307-44-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28733 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(2-Amino-benzothiazol-6-yl)-acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30282918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-amino-1,3-benzothiazol-6-yl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.